Cas no 868065-45-6 (1-(5-Methylpyridin-2-yl)-1,4-diazepane)
868065-45-6 structure
Product Name:1-(5-Methylpyridin-2-yl)-1,4-diazepane
CAS No:868065-45-6
MF:C11H17N3
MW:191.272782087326
CID:823588
PubChem ID:16780977
Update Time:2025-04-19
1-(5-Methylpyridin-2-yl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Methylpyridin-2-yl)-1,4-diazepane
- 1-(5-Methyl-pyridin-2-yl)-[1,4]diazepane
- DTXSID40588392
- AKOS000136463
- FT-0738063
- 868065-45-6
- SCHEMBL5235313
- DB-013727
- 1H-1,4-Diazepine, hexahydro-1-(5-methyl-2-pyridinyl)-
-
- MDL: MFCD09727673
- Inchi: 1S/C11H17N3/c1-10-3-4-11(13-9-10)14-7-2-5-12-6-8-14/h3-4,9,12H,2,5-8H2,1H3
- InChI Key: SMKRVCKHWYQEGX-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C)=CN=2)CCNCCC1
Computed Properties
- Exact Mass: 191.142247555g/mol
- Monoisotopic Mass: 191.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 28.2Ų
1-(5-Methylpyridin-2-yl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029186285-1g |
1-(5-Methylpyridin-2-yl)-1,4-diazepane |
868065-45-6 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM124074-1g |
1-(5-methylpyridin-2-yl)-1,4-diazepane |
868065-45-6 | 95% | 1g |
$356 | 2023-02-18 | |
| Chemenu | CM124074-1g |
1-(5-methylpyridin-2-yl)-1,4-diazepane |
868065-45-6 | 95% | 1g |
$356 | 2021-08-05 | |
| Crysdot LLC | CD11040760-1g |
1-(5-Methylpyridin-2-yl)-1,4-diazepane |
868065-45-6 | 95+% | 1g |
$377 | 2024-07-18 |
1-(5-Methylpyridin-2-yl)-1,4-diazepane Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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